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Compound of Interest

Compound Name: 2-Bromo-3,5-difluoropyridine

Cat. No.: B1273220

Essential Safety and Handling Guide for 2-
Bromo-3,5-difluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-3,5-difluoropyridine (CAS No. 660425-16-1). The following procedures are based on
available safety data for this compound and structurally similar chemicals. It is imperative to
consult the specific Safety Data Sheet (SDS) provided by the supplier before commencing any
work.

Hazard Summary and Personal Protective
Equipment (PPE)

2-Bromo-3,5-difluoropyridine is classified as an irritant and is harmful if swallowed, in contact
with skin, or if inhaled.[1] Adherence to strict safety protocols is mandatory to prevent
exposure.

Hazard Classification:
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Hazard Class GHS Category
Skin Irritation 2[1]
Eye Irritation 2A[1]

Specific Target Organ Toxicity (Single Exposure)

3 (Respiratory System)

Acute Toxicity (Oral, Dermal, Inhalation)

Potential Category 4[1]

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).
A face shield should be worn

when there is a splash hazard.

Protects against splashes and
dust, preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Inspect gloves before use.

Prevents skin contact and

subsequent irritation.

Body Protection

A flame-retardant lab coat
must be worn. For larger
quantities or operations with a
higher risk of splashing,
chemical-resistant coveralls

are recommended.

Minimizes the risk of skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If
ventilation is inadequate or
exposure limits are exceeded,
a NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.

Protects the respiratory tract

from irritation due to vapors.
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Operational Plan for Safe Handling

A systematic approach to handling is essential to ensure safety.

. Preparation and Engineering Controls:

All work with 2-Bromo-3,5-difluoropyridine must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.

Before starting, verify that all necessary PPE is available and in good condition.

Keep the container of 2-Bromo-3,5-difluoropyridine tightly closed when not in use.[2]
. Handling Procedure:

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with skin and eyes and inhalation of vapors.

After handling, wash hands and any exposed skin thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.[2]
. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

Collect the absorbed material into a suitable, sealed container for disposal.

Ventilate the area of the spill and clean the site with a suitable solvent, followed by soap and

water.
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First Aid Measures

Immediate action is crucial in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Disposal Plan

Dispose of 2-Bromo-3,5-difluoropyridine and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Halogenated organic waste should be segregated from non-halogenated waste streams.

o Disposal Method: Waste containing this compound should be disposed of as hazardous

chemical waste. Incineration at a licensed facility is a common disposal method for

halogenated pyridines.[5]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://enamine.enamine.net/pub/msds?code=EN300-6511080&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-6511080&&senderid=0&&lang=en
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.benchchem.com/product/b1273220?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp52-c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated Materials: All disposable PPE and materials used to clean up spills should be
placed in a sealed bag and disposed of as hazardous waste.

Workflow for Safe Handling of 2-Bromo-3,5-
difluoropyridine
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Workflow for Handling 2-Bromo-3,5-difluoropyridine
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Caption: Logical workflow for the safe handling and disposal of 2-Bromo-3,5-difluoropyridine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1273220?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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